1-(4-Methoxyphenethyl)-3-((6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)urea

• IUPAC Name: 1-[2-(4-methoxyphenyl)ethyl]-3-[(6-pyrrolidin-1-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]urea
• InChI: InChI=1S/C20H25N7O2/c1-29-16-6-4-15(5-7-16)10-11-21-20(28)22-14-19-24-23-17-8-9-18(25-27(17)19)26-12-2-3-13-26/h4-9H,2-3,10-14H2,1H3,(H2,21,22,28)
• InChI Key: VYLDYHZMVURSDX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)NCC2=NN=C3N2N=C(C=C3)N4CCCC4
• Molecular Formula: C20H25N7O2
• Molecular Weight: 395.5 g/mol

Description

1-(4-Methoxyphenethyl)-3-((6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)urea is a useful research compound. Its molecular formula is C20H25N7O2 and its molecular weight is 395.467. The purity is usually 95%.
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Scientific Research Applications

Modification of PI3K Inhibitors for Anticancer Activity

• Alkylurea moiety replacement in certain compounds leads to potent antiproliferative activities against human cancer cell lines. This modification also results in decreased acute oral toxicity while retaining inhibitory activity against PI3Ks and mTOR, making these compounds effective anticancer agents with lower toxicity (Xiao-meng Wang et al., 2015).

Synthesis and Reactions of Novel Compounds

• The synthesis of various derivatives containing benzofuran moiety, including pyrazolo[5,1-c][1,2,4]triazine and isoxazolo[3,4-d]pyridine, has been achieved. These compounds were synthesized via reactions with different amines and have potential applications in chemical research (A. Abdelhamid et al., 2012).

Development of Novel Fused Pyridine Derivatives

• Novel pyridine and fused pyridine derivatives have been prepared, showing potential in molecular docking screenings towards GlcN-6-P synthase. These compounds exhibit antimicrobial and antioxidant activities, indicating their relevance in pharmaceutical research (E. M. Flefel et al., 2018).

Synthesis of Novel Pyridazinone and Phthalazinone Derivatives

• The synthesis of new classes of 7-aminofuro- and 7-aminothieno[2,3-d]pyridazin-4(5H)-one and 4-aminophthalazin-1(2H)-ones has been reported. These compounds are synthesized from methyl 2-(2-methoxy-2-oxoethyl)furan- and thiophene-3-carboxylate, indicating their significance in synthetic chemistry (Gani Koza et al., 2013).

Synthesis and Cardiovascular Applications

• Synthesis of 1,2,4-triazolo[1,5-a]pyrimidines fused to various heterocyclic systems has been explored. One such compound demonstrated significant potential as a cardiovascular agent due to its coronary vasodilating and antihypertensive activities (Y. Sato et al., 1980).